4-Dibenzofurancarboxamide, N-1-azabicyclo(2.2.2)oct-3-yl-2-chloro-5a,6,7,8,9,9a-hexahydro-, (5aS-(4(R*),5aalpha,9aalpha))-
4-Dibenzofurancarboxamide, N-1-azabicyclo(2.2.2)oct-3-yl-2-chloro-5a,6,7,8,9,9a-hexahydro-, (5aS-(4(R*),5aalpha,9aalpha))-
RG-12915 is a selective 5-HT3 antagonist, with IC50 value of 0.16 nM.
Brand Name:
Vulcanchem
CAS No.:
136174-04-4
VCID:
VC0007167
InChI:
InChI=1S/C20H25ClN2O2/c21-13-9-15-14-3-1-2-4-18(14)25-19(15)16(10-13)20(24)22-17-11-23-7-5-12(17)6-8-23/h9-10,12,14,17-18H,1-8,11H2,(H,22,24)/t14-,17+,18-/m0/s1
SMILES:
C1CCC2C(C1)C3=C(O2)C(=CC(=C3)Cl)C(=O)NC4CN5CCC4CC5
Molecular Formula:
C₂₀H₂₅ClN₂O₂
Molecular Weight:
360.9 g/mol
4-Dibenzofurancarboxamide, N-1-azabicyclo(2.2.2)oct-3-yl-2-chloro-5a,6,7,8,9,9a-hexahydro-, (5aS-(4(R*),5aalpha,9aalpha))-
CAS No.: 136174-04-4
Cat. No.: VC0007167
Molecular Formula: C₂₀H₂₅ClN₂O₂
Molecular Weight: 360.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | RG-12915 is a selective 5-HT3 antagonist, with IC50 value of 0.16 nM. |
|---|---|
| CAS No. | 136174-04-4 |
| Molecular Formula | C₂₀H₂₅ClN₂O₂ |
| Molecular Weight | 360.9 g/mol |
| IUPAC Name | (5aS,9aS)-N-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-2-chloro-5a,6,7,8,9,9a-hexahydrodibenzofuran-4-carboxamide |
| Standard InChI | InChI=1S/C20H25ClN2O2/c21-13-9-15-14-3-1-2-4-18(14)25-19(15)16(10-13)20(24)22-17-11-23-7-5-12(17)6-8-23/h9-10,12,14,17-18H,1-8,11H2,(H,22,24)/t14-,17+,18-/m0/s1 |
| Standard InChI Key | LDYMIBZOCSHLBG-UHFFFAOYSA-N |
| Isomeric SMILES | C1CC[C@H]2[C@@H](C1)C3=C(O2)C(=CC(=C3)Cl)C(=O)N[C@@H]4CN5CCC4CC5 |
| SMILES | C1CCC2C(C1)C3=C(O2)C(=CC(=C3)Cl)C(=O)NC4CN5CCC4CC5 |
| Canonical SMILES | C1CCC2C(C1)C3=C(O2)C(=CC(=C3)Cl)C(=O)NC4CN5CCC4CC5 |
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